Cas no 1172745-52-6 (N-{2-[4-(2,6-dimethylmorpholin-4-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-2-phenoxyacetamide)

• Product Name: N-{2-[4-(2,6-dimethylmorpholin-4-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-2-phenoxyacetamide
• CAS No: 1172745-52-6
• MF: C₂₁H₂₆N₆O₃
• MW: 410.469543933868
• CID: 5457510
• PubChem ID: 44054800
• Update Time: 2025-05-20

N-{2-[4-(2,6-dimethylmorpholin-4-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-2-phenoxyacetamide Chemical and Physical Properties

Names and Identifiers

• N-{2-[4-(2,6-dimethylmorpholin-4-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-2-phenoxyacetamide
• F2902-0331
• 1172745-52-6
• N-[2-[4-(2,6-dimethylmorpholin-4-yl)pyrazolo[3,4-d]pyrimidin-1-yl]ethyl]-2-phenoxyacetamide
• AKOS024475684
• VU0505412-1
• N-(2-(4-(2,6-dimethylmorpholino)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2-phenoxyacetamide
• N-[2-[4-(2,6-Dimethyl-4-morpholinyl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl]-2-phenoxyacetamide

• Inchi： 1S/C21H26N6O3/c1-15-11-26(12-16(2)30-15)20-18-10-25-27(21(18)24-14-23-20)9-8-22-19(28)13-29-17-6-4-3-5-7-17/h3-7,10,14-16H,8-9,11-13H2,1-2H3,(H,22,28)
• InChI Key： PDXLFDHORZCRSL-UHFFFAOYSA-N
• SMILES： C(NCCN1C2C(C=N1)=C(N1CC(C)OC(C)C1)N=CN=2)(=O)COC1=CC=CC=C1

Computed Properties

• Exact Mass: 410.20663871g/mol
• Monoisotopic Mass: 410.20663871g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 94.4Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 669.4±55.0 °C(Predicted)
• pka: 14.03±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[3,4-d]pyrimidines

Additional information on N-{2-[4-(2,6-dimethylmorpholin-4-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-2-phenoxyacetamide

Professional Introduction to N-{2-[4-(2,6-dimethylmorpholin-4-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-2-phenoxyacetamide (CAS No. 1172745-52-6)

N-{2-[4-(2,6-dimethylmorpholin-4-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-2-phenoxyacetamide is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound, identified by the CAS number 1172745-52-6, belongs to a class of molecules known for their intricate heterocyclic frameworks and functional groups that contribute to their biological activity. The detailed chemical name underscores its complex architecture, featuring a N-{2-[4-(2,6-dimethylmorpholin-4-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-2-phenoxyacetamide core, which is a testament to the meticulous synthesis and design involved in its development.

The pyrazolo[3,4-d]pyrimidine scaffold is particularly noteworthy in this compound, as it is a well-documented motif in medicinal chemistry. This scaffold has been extensively studied for its role in modulating various biological pathways, including those relevant to cancer therapy, inflammation, and metabolic disorders. The presence of the 2,6-dimethylmorpholine group further enhances the compound's pharmacological profile by introducing a secondary amine moiety that can interact with biological targets in multiple ways. Such structural features make this compound a promising candidate for further investigation in drug discovery.

In recent years, there has been a surge in research focused on developing novel small molecules that can selectively target specific disease pathways. The N-{2-[4-(2,6-dimethylmorpholin-4-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-2-phenoxyacetamide molecule exemplifies this trend by combining several pharmacophoric elements that are known to enhance binding affinity and reduce off-target effects. Preliminary studies have suggested that this compound exhibits inhibitory activity against certain kinases and enzymes implicated in chronic diseases. These findings are particularly exciting given the growing demand for targeted therapies that offer improved efficacy and safety profiles.

The phenoxyacetamide moiety in the compound's structure is another critical feature that contributes to its potential therapeutic utility. This functional group is commonly found in bioactive molecules and has been shown to improve solubility and metabolic stability, which are essential properties for any drug candidate. Additionally, the N-substituent enhances the compound's ability to interact with biological targets through hydrogen bonding and other non-covalent interactions. These characteristics make it an attractive scaffold for further optimization and development.

One of the most compelling aspects of this compound is its potential application in addressing unmet medical needs. Current research indicates that it may have therapeutic benefits in areas such as oncology and immunomodulation. For instance, studies have shown that derivatives of the pyrazolo[3,4-d]pyrimidine scaffold can inhibit the activity of tyrosine kinases, which are often overexpressed in cancer cells. The 2,6-dimethylmorpholine group further enhances this effect by modulating intracellular signaling pathways associated with tumor growth and progression. These findings are particularly relevant given the increasing prevalence of resistance mechanisms in existing cancer therapies.

Moreover, the N-{2-[4-(2,6-dimethylmorpholin-4-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-2-phenoxyacetamide molecule has shown promise in preclinical models as an immunomodulatory agent. By targeting specific immune checkpoints and cytokine pathways, this compound may help regulate immune responses in conditions such as autoimmune diseases and chronic inflammation. The ability to modulate these pathways without significant side effects would represent a significant advancement in therapeutic strategies.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful selection of reagents and reaction conditions to ensure high yield and purity. Advanced techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic core. These synthetic strategies not only highlight the expertise of the research team but also demonstrate the feasibility of producing large quantities for further testing.

As research continues to evolve, new methodologies for drug discovery are being developed to accelerate the identification of lead compounds like N-{2-[4-(2,6-dimethylmorpholin-4-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-2-phenoxyacetamide. High-throughput screening (HTS) techniques combined with computational modeling have enabled researchers to rapidly assess the biological activity of numerous compounds. These approaches have already led to several breakthroughs in identifying novel therapeutic agents with improved pharmacological properties.

The potential applications of this compound extend beyond traditional pharmaceuticals. Researchers are exploring its use in combination therapies where it could synergize with existing drugs to enhance treatment outcomes. Additionally, its structural features make it a valuable tool for developing probes that can be used to study biological mechanisms at a molecular level. Such studies could provide insights into disease pathogenesis and inform the design of more effective interventions.

In conclusion,N-{2-[4-(2,6-dimethylmorpholin-4-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-2-phenoxyacetamide (CAS No. 1172745-52-6) represents a significant advancement in pharmaceutical research due to its complex structure and promising biological activities. Its unique chemical features make it a versatile molecule with potential applications across multiple therapeutic areas. As research progresses, further investigations into its mechanism of action and clinical efficacy will be crucial in determining its future role in medicine.